Cas no 368433-62-9 (1-benzyl-8-(3-hydroxypropyl)amino-3,7-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 1-benzyl-8-(3-hydroxypropyl)amino-3,7-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 368433-62-9
• MF: C₁₇H₂₁N₅O₃
• MW: 343.380343198776
• CID: 6434433
• PubChem ID: 3781095
• Update Time: 2025-06-09

1-benzyl-8-(3-hydroxypropyl)amino-3,7-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-8-(3-hydroxypropyl)amino-3,7-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• VU0607688-1
• AKOS005746937
• MFCD01552733
• 1-benzyl-8-((3-hydroxypropyl)amino)-3,7-dimethyl-1H-purine-2,6(3H,7H)-dione
• SR-01000360086-1
• 1-benzyl-8-(3-hydroxypropylamino)-3,7-dimethylpurine-2,6-dione
• 368433-62-9
• F3260-0145
• SR-01000360086
• 1H-Purine-2,6-dione, 3,7-dihydro-8-[(3-hydroxypropyl)amino]-3,7-dimethyl-1-(phenylmethyl)-

• Inchi： 1S/C17H21N5O3/c1-20-13-14(19-16(20)18-9-6-10-23)21(2)17(25)22(15(13)24)11-12-7-4-3-5-8-12/h3-5,7-8,23H,6,9-11H2,1-2H3,(H,18,19)
• InChI Key： DVCZYVUYBOVXAK-UHFFFAOYSA-N
• SMILES： N1(C)C2=C(N(C)C(=O)N(CC3=CC=CC=C3)C2=O)N=C1NCCCO

Computed Properties

• Exact Mass: 343.16443955g/mol
• Monoisotopic Mass: 343.16443955g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 90.7Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• Boiling Point: 595.6±60.0 °C(Predicted)
• pka: 14.94±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 1-benzyl-8-(3-hydroxypropyl)amino-3,7-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione

Comprehensive Overview of 1-benzyl-8-(3-hydroxypropyl)amino-3,7-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 368433-62-9)

The compound 1-benzyl-8-(3-hydroxypropyl)amino-3,7-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 368433-62-9) is a purine derivative with significant potential in biochemical and pharmaceutical research. This molecule features a unique structural framework, combining a benzyl group with a hydroxypropyl side chain, which enhances its solubility and bioavailability. Researchers are increasingly interested in this compound due to its potential applications in modulating enzymatic activity and cellular signaling pathways.

In recent years, the demand for specialized purine derivatives like 1-benzyl-8-(3-hydroxypropyl)amino-3,7-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione has surged, driven by advancements in drug discovery and personalized medicine. Its CAS No. 368433-62-9 is frequently searched in academic databases and chemical catalogs, reflecting its relevance in modern research. The compound's ability to interact with adenosine receptors makes it a candidate for studying neurodegenerative diseases and metabolic disorders, topics that are currently trending in scientific communities.

From a synthetic chemistry perspective, the preparation of 1-benzyl-8-(3-hydroxypropyl)amino-3,7-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione involves multi-step organic reactions, including alkylation and condensation processes. The presence of the hydroxypropyl moiety introduces challenges in purification, which are often addressed using advanced chromatographic techniques. These methodological insights are valuable for chemists exploring structure-activity relationships (SAR) in purine-based therapeutics.

The compound's physicochemical properties, such as its melting point, solubility, and stability under various pH conditions, are critical for formulation scientists. For instance, the benzyl group contributes to its lipophilicity, while the hydroxypropyl side chain improves water solubility—a balance that is highly sought after in prodrug design. Such characteristics align with the growing focus on bioavailability enhancement and drug delivery optimization, which are hot topics in pharmaceutical R&D.

Beyond its biochemical applications, 1-benzyl-8-(3-hydroxypropyl)amino-3,7-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione has also garnered attention in material science. Its aromatic and heterocyclic structure makes it a potential building block for functionalized polymers or coatings. Researchers investigating smart materials and biocompatible surfaces often explore such derivatives for their tunable properties.

In summary, 1-benzyl-8-(3-hydroxypropyl)amino-3,7-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 368433-62-9) represents a versatile compound with broad interdisciplinary relevance. Its unique structural features and functional groups, including the benzyl and hydroxypropyl components, open doors to innovative applications in medicine, chemistry, and materials science. As research continues to evolve, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in these fields.